N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C21H17N3O3S/c1-13-19(20(25)22-10-14-7-8-17-18(9-14)27-12-26-17)28-21-23-16(11-24(13)21)15-5-3-2-4-6-15/h2-9,11H,10,12H2,1H3,(H,22,25)
• InChI Key: PRVYWQZVSCNDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

The compound “N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a benzodioxol group, an imidazole ring, a thiazole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzodioxol, imidazole, and thiazole rings contribute to the rigidity of the molecule, while the carboxamide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and degree of conjugation could all influence its properties.

Scientific Research Applications

Anticancer Research

• Both MLS000102083 and SMR000018037 exhibit potential as anticancer agents. Researchers have designed and synthesized derivatives of these compounds, exploring their activity against various cancer cell lines. .
• Further studies have revealed specific derivatives (such as 3-N-benzo[1,2,5]oxadiazole 17 and 3-N-2-methylquinoline 20) with IC50 values ranging from 328 to 644 nM against certain cancer cell lines. .

Inflammatory Disease Treatment

• N-(1,3-benzodioxol-5-ylmethyl)benzenesulfonamide (SMR000018037) has shown promise as a potential treatment for human inflammatory diseases. .

Microtubule-Targeting Agents

• The indole nucleus, present in both compounds, is a privileged structural motif with diverse biological activities. Microtubules and tubulin proteins are key targets for anticancer agents. .

Biological Mechanism Studies

• Researchers investigate the precise mechanisms by which MLS000102083 and SMR000018037 exert their effects. .

Bioisosteric Modifications

• The design of SMR000018037 involved replacing the amide bond with a sulfonamide bond using bioisosteric concepts. .

These applications highlight the versatility and potential impact of MLS000102083 and SMR000018037 in scientific research. As ongoing studies continue to uncover their properties, we can expect further insights and applications in various fields.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. If this compound is intended to be a drug, its mechanism of action would depend on its specific biological target.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity.